4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane

• IUPAC Name: 4,7,13,18-tetraoxa-1,10-diazabicyclo[8.5.5]icosane
• InChI: InChI=1S/C14H28N2O4/c1-7-17-9-3-16-4-10-18-8-2-15(1)5-11-19-13-14-20-12-6-16/h1-14H2
• InChI Key: LVNQVIZBPSRXAN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN2CCOCCN1CCOCCOCC2
• Molecular Formula: C14H28N2O4
• DSSTOX Substance ID: DTXSID60185180
• Molecular Weight: 288.38 g/mol
• CAS RN: 31250-06-3

Description

4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane, also known as Kryptofix 211, is a type of cryptand. It has a cage structure with the ammonium H atoms pointing into the cage. The molecular formula is C14H28N2O4.

Molecular Structure Analysis

The asymmetric unit of the title molecular salt, C14H30N2O4 2+·SiF6 2−, contains half of both the anion and the cation, both ions being completed by a crystallographic twofold axis passing through the Si atom. There are short intermolecular C—H⋯F interactions in the structure, but no conventional intermolecular hydrogen bonds.

Chemical Reactions Analysis

The complexation of M + \uE5FBLi +, Na +, Ag + and TI + by the cryptands 4, 7, 13, 18-tetraoxa-l, 10-diazabicyclo [8.5.5]eicosane (C211) and 4,7,13-trioxa-1,10-diazabicyclo [8.5.5]eicosane (C21C 5) to form the cryptates [M.C211] + and [M.C21C 5] + has been studied in trimethyl phosphate by potentiometric titration and 7 Li and 23 Na NMR spectroscopy.

Physical And Chemical Properties Analysis

The molecular weight of 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane is 288.38 g/mol. It has 0 hydrogen bond donors and 6 hydrogen bond acceptors.

Scientific Research Applications

Complexation Studies

Research has shown that 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane is involved in the complexation of various ions. A study by Lincoln et al. (1986) detailed the crystal structures of the cryptates formed between sodium ion and 4,7,13,18-tetraoxa-1,10-diazabicyclo[8.5.5]icosane, highlighting its role in ion complexation and providing insights into the geometrical arrangement of these complexes in crystal form (Lincoln et al., 1986).

Solvent Effects on Thermodynamic and Electrochemical Parameters

Marolleau et al. (1990) investigated the complexation of reducible lanthanide(III) cations by cryptands, including 4,7,13,18-tetraoxa-1,10-diazabicyclo[8.5.5]icosane. Their research showed the influence of solvent on the stability and electrochemical behavior of these cryptates, which is critical for understanding their potential applications in various chemical processes (Marolleau et al., 1990).

Macrobicyclic Mixed Nitrogen-Sulfur Donor Complexes

A study by Gahan, Lawrance, and Sargeson (1985) explored the electrochemical properties of mixed nitrogen-sulfur donor cobalt(III) complexes with macrobicyclic ligands. This research offers valuable insights into the electrochemical behavior of such complexes and expands the understanding of their potential applications in areas like catalysis and material science (Gahan, Lawrance, & Sargeson, 1985).

Structural Analysis and Molecular Characterization

Bruce et al. (1996) conducted research on Zinc(II) complexes of encapsulating ligands including 4,7,13,18-tetraoxa-1,10-diazabicyclo[8.5.5]icosane. Their work provided detailed structural characterization of these complexes, contributing to the broader understanding of metal-ligand interactions and the design of new materials (Bruce et al., 1996).

Interactions with Other Metal Ions

In addition, research by Dhillon et al. (1994) explored the complexation of divalent metal ions by cryptands, including 4,7,13,18-tetraoxa-1,10-diazabicyclo[8.5.5]icosane, in aqueous solution. This study adds valuable knowledge about the binding affinities and stability constants of these complexes, which is crucial for their potential application in areas like metal recovery and environmental remediation (Dhillon et al., 1994).

Q & A

Q1: How does the structure of 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane influence its ability to bind sodium ions?

A1: 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane possesses a cage-like structure formed by three interconnected rings containing oxygen and nitrogen atoms. These heteroatoms act as binding sites for metal ions like sodium. X-ray crystallography studies demonstrate that the sodium ion sits slightly above the plane formed by the three oxygen atoms of one of the 15-membered rings in what is termed an "exclusive" conformation [, ]. This specific binding mode is influenced by the size and arrangement of the binding sites within the cryptand's cavity.

Q2: How does the binding of lithium and sodium ions to 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane and its analog 4,7,13-Trioxa-1,10-diazabicyclo[8.5.5]icosane differ in solution?

A2: While both cryptands can complex lithium and sodium ions, their binding behaviors differ. ¹³C NMR spectroscopy suggests that lithium ions adopt an "inclusive" conformation within the cavity of both cryptands in solution [, ]. In contrast, sodium ions maintain the "exclusive" conformation observed in the solid state for both cryptands. This difference in binding modes likely stems from the smaller ionic radius of lithium, allowing it to fit more centrally within the cryptand cavity.

Q3: How do the kinetic properties of sodium complexes with 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane and 4,7,13-Trioxa-1,10-diazabicyclo[8.5.5]icosane compare?

A3: Sodium dissociation rates, measured using ²³Na NMR, reveal that the sodium complex with 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane is significantly more stable than its counterpart with 4,7,13-Trioxa-1,10-diazabicyclo[8.5.5]icosane []. The presence of an additional oxygen atom in 4,7,13,18-Tetraoxa-1,10-diazabicyclo[8.5.5]icosane likely contributes to stronger electrostatic interactions with the sodium ion, resulting in slower dissociation kinetics.